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Compound of Interest

Compound Name:

2-(2-(2-(3-

Aminophenoxyl)ethoxy)ethoxy)eth

anol

CAS No.: 263770-42-9

Cat. No.: B1472690

Get Quote

Executive Summary
Compound: 3-Amino-PEG3-Alcohol (Amino-PEG3-OH)

CAS Number: 6338-55-2[1][2][3][4]

Critical Vulnerabilities: Hygroscopicity, oxidative degradation (PEG backbone), and amine

carbamylation (CO₂ absorption).

Gold Standard Storage:-20°C, desiccated, under inert gas (Argon/Nitrogen).

Retest Interval: 12 months from date of receipt (if stored optimally).

Chemical Profile & Stability Risks
To preserve this reagent, one must understand why it degrades. 3-amino-PEG3-alcohol is a

heterobifunctional linker containing a primary amine and a terminal hydroxyl group separated
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by a polyethylene glycol (PEG) spacer.

Property Specification Stability Implication

Molecular Weight 149.19 g/mol

Low MW leads to high mobility

and faster reaction kinetics

with atmospheric moisture.

Physical State
Viscous Liquid / Low-melting

Solid

Difficult to weigh precisely;

prone to absorbing water

which alters stoichiometry.

Functional Groups
Primary Amine (-NH₂),

Hydroxyl (-OH)

Amine: Reacts with

atmospheric CO₂ to form

carbamates. PEG Backbone:

Susceptible to oxidative

cleavage.

Degradation Mechanisms
The two primary enemies of Amino-PEG3-Alcohol are Oxygen and Carbon Dioxide.

Amine Carbamylation (The "Crust" Effect): Primary amines are basic and nucleophilic. Upon

exposure to air, they react with CO₂ to form carbamic acid salts (carbamates). This often

manifests as a white solid crust forming on the rim of the bottle, rendering that portion of the

reagent unreactive in conjugation protocols.

Mechanism:

PEG Oxidation (Chain Scission): Ether linkages in the PEG chain are susceptible to radical

oxidation, leading to hydroperoxide formation and eventual chain cleavage

(aldehydes/formates). This introduces heterogeneity in spacer length.

Visualization: Degradation Pathways
The following diagram illustrates the chemical fate of 3-amino-PEG3-alcohol when improperly

stored.
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Storage Risks
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Figure 1: Chemical degradation pathways. Exposure to air leads to amine deactivation (top

path) and PEG backbone fragmentation (bottom path).

The "Gold Standard" Storage Protocol
This protocol is a self-validating system designed to minimize variables.

A. Receipt & Initial Handling
Equilibration (Critical): Upon removing the vial from the shipping package (often cold packs),

allow it to sit at room temperature for at least 60 minutes before opening.

Why? Opening a cold vial condenses atmospheric water vapor into the hygroscopic PEG

liquid. This water will hydrolyze downstream NHS-esters during conjugation.

Inspection: The liquid should be colorless to pale yellow. Dark yellow/brown indicates

oxidation.

B. Long-Term Storage Conditions
Temperature:-20°C. (Storage at 4°C is acceptable for <1 month, but -20°C slows oxidation

kinetics significantly).
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Atmosphere:Inert Gas Overlay (Argon/Nitrogen).[5][6]

Pro-Tip: Argon is heavier than air and provides a better "blanket" than Nitrogen for liquid

reagents in vials.

Container: Amber glass vials with Teflon-lined caps. Parafilm is insufficient for long-term

moisture protection; use a desiccator if possible.

C. Aliquoting Strategy (Recommended)
Repeated freeze-thaw cycles introduce moisture.

Dissolve the reagent in anhydrous solvent (DMF or DMSO) to a known concentration (e.g.,

100 mg/mL).[6]

Aliquot into single-use microcentrifuge tubes.

Store aliquots at -20°C.

Benefit: Eliminates weighing errors of viscous liquids and minimizes bulk contamination.

Handling Workflow & Decision Logic
Follow this decision tree every time you access the reagent.
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Figure 2: Operational workflow for handling hygroscopic PEG reagents to prevent moisture

intrusion.

Quality Control (QC) & Troubleshooting
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If the reagent has been stored for >12 months or shows discoloration, perform these checks.

Quick Purity Checks
Ninhydrin Test (TLC):

Spot the reagent on a TLC plate.

Stain with Ninhydrin.

Result: A dark blue/purple spot confirms the presence of a free primary amine. No color

indicates carbamate formation or degradation.

Solubility Test:

Dissolve a small amount in Dichloromethane (DCM).[7]

Result: Should dissolve completely. Turbidity suggests salt formation or moisture

contamination.

Quantitative Validation (NMR)
¹H NMR (CDCl₃): Look for the characteristic PEG backbone peak (~3.6 ppm).

Critical Check: Verify the integration ratio of the CH₂ adjacent to the amine (~2.8 ppm) vs.

the PEG backbone. A loss of integration at 2.8 ppm suggests amine loss.

FAQs
Q: The liquid has turned into a solid. Is it ruined?

A: Not necessarily. PEG derivatives can crystallize at low temperatures. Warm it gently to

25-30°C. If it remains solid and white after warming, it may be the carbamate salt

(degraded).

Q: Can I use it if it's slightly yellow?

A: For non-critical applications (e.g., surface passivation), yes. For precise drug-linker

synthesis, no. The yellow color indicates aldehydes which can react with your protein/drug
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targets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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